Cas no 2171154-35-9 ((2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methoxypropanoic acid)

• Product Name: (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methoxypropanoic acid
• CAS No: 2171154-35-9
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6254544
• PubChem ID: 165818739
• Update Time: 2025-05-24

(2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methoxypropanoic acid
• 2171154-35-9
• (2S)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}-3-methoxypropanoic acid
• EN300-1571364

• Inchi： 1S/C25H28N2O6/c1-32-15-21(22(28)29)26-23(30)25(12-6-7-13-25)27-24(31)33-14-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h2-5,8-11,20-21H,6-7,12-15H2,1H3,(H,26,30)(H,27,31)(H,28,29)/t21-/m0/s1
• InChI Key： BONPIEZMVNUEEH-NRFANRHFSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(N[C@H](C(=O)O)COC)=O)CCCC1)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methoxypropanoic acid

Chemical Compound: (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methoxypropanoic Acid (CAS No. 2171154-35-9)

The compound (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methoxypropanoic acid (CAS No. 2171154-35-9) is a complex organic molecule with significant potential in the fields of medicinal chemistry and peptide synthesis. This compound is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopentyl moiety, and a methoxy-substituted propanoic acid backbone. The stereochemistry at the second carbon (S configuration) adds to its complexity and functional diversity.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the amide bond during synthetic processes. This makes the compound highly valuable in the construction of bioactive peptides and proteins. Recent studies have highlighted the importance of such protecting groups in improving the efficiency of solid-phase peptide synthesis (SPPS), particularly in the context of synthesizing complex cyclic peptides and macrocycles.

The cyclopentyl group attached to the molecule introduces rigidity and potentially enhances bioavailability by modulating the compound's pharmacokinetic properties. This structural feature has been shown to influence drug-target interactions, making it a focal point in drug design. Additionally, the methoxy substitution on the propanoic acid backbone contributes to hydrophilicity, which can be advantageous in enhancing solubility and permeability.

Recent advancements in chiral resolution techniques have enabled precise control over the stereochemistry of this compound, ensuring high enantiomeric purity. This is particularly important for applications in asymmetric catalysis and enantioselective synthesis, where stereochemistry plays a pivotal role in determining biological activity.

In terms of applications, this compound has been extensively studied for its potential as a building block in medicinal chemistry. Its use as an intermediate in the synthesis of bioactive molecules has been documented in several recent publications. For instance, researchers have employed this compound to construct peptidomimetics with potent inhibitory activity against various enzyme targets.

Moreover, the integration of this compound into larger molecular frameworks has been explored for its potential in developing novel therapeutics. Its ability to participate in both amide bond formation and other covalent bonding strategies makes it versatile for use in diverse chemical transformations.

The synthesis of this compound involves a multi-step process that typically includes Fmoc protection, cyclopentane ring formation, and stereochemical control during the final stages. Recent optimizations have focused on improving yield and purity through the use of more efficient catalysts and reaction conditions.

In conclusion, (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methoxypropanoic acid (CAS No. 2171154-35-9) stands as a testament to advancements in organic synthesis and its application in drug discovery. Its unique structure and functional groups make it an invaluable tool for researchers working at the intersection of chemistry and biology.